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Compound of Interest

Compound Name: Nidurufin

Cat. No.: B1678768

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nidurufin is a key anthraquinone pigment and a known side-product of the aflatoxin
biosynthetic pathway in several species of Aspergillus, notably Aspergillus nidulans.[1] As a
secondary metabolite, its structural elucidation and characterization are crucial for
understanding the intricate biochemical pathways of aflatoxin production, a class of mycotoxins
with significant implications for food safety and human health. Nuclear Magnetic Resonance
(NMR) spectroscopy is an indispensable tool for the unambiguous structure determination and
purity assessment of natural products like Nidurufin.

These application notes provide a comprehensive guide to the NMR spectroscopy of
Nidurufin, including detailed data presentation, experimental protocols, and visualizations of its
biochemical context. This information is intended to assist researchers in the identification,
characterization, and further investigation of Nidurufin and related compounds.

Chemical Structure

The chemical structure of Nidurufin is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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